![molecular formula C17H14N2S2 B5874979 2-(benzylthio)-6-phenyl-4(1H)-pyrimidinethione](/img/structure/B5874979.png)
2-(benzylthio)-6-phenyl-4(1H)-pyrimidinethione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Benzylthio)-6-phenyl-4(1H)-pyrimidinethione, also known as BPTP, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. BPTP belongs to the class of pyrimidines, which are heterocyclic compounds that are widely used in the pharmaceutical industry.
Mechanism of Action
The mechanism of action of 2-(benzylthio)-6-phenyl-4(1H)-pyrimidinethione is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins in the body. In cancer research, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that are involved in the degradation of extracellular matrix and play a critical role in cancer invasion and metastasis. In HIV research, this compound has been shown to inhibit the activity of reverse transcriptase, which is an enzyme that is essential for the replication of the virus. In Alzheimer's disease research, this compound has been shown to inhibit the aggregation of beta-amyloid protein by binding to the protein and preventing its aggregation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in the body. In cancer research, this compound has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the activity of matrix metalloproteinases. In HIV research, this compound has been shown to inhibit the replication of the virus by inhibiting reverse transcriptase. In Alzheimer's disease research, this compound has been shown to inhibit the aggregation of beta-amyloid protein.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(benzylthio)-6-phenyl-4(1H)-pyrimidinethione in lab experiments include its potential as a therapeutic agent in various diseases and its ability to inhibit the activity of various enzymes and proteins in the body. The limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on 2-(benzylthio)-6-phenyl-4(1H)-pyrimidinethione. One direction is to further investigate its potential as a therapeutic agent in various diseases, including cancer, HIV, and Alzheimer's disease. Another direction is to study its mechanism of action in more detail to better understand how it inhibits the activity of various enzymes and proteins in the body. Additionally, future research could focus on developing more efficient synthesis methods for this compound and improving its solubility in water to make it more suitable for use in lab experiments.
Synthesis Methods
The synthesis of 2-(benzylthio)-6-phenyl-4(1H)-pyrimidinethione involves the reaction of 2-amino-4(1H)-pyrimidinethione with benzyl chloride and phenylmagnesium bromide. The reaction proceeds in two steps: first, the amine group of 2-amino-4(1H)-pyrimidinethione is protected by benzyl chloride to form N-benzyl-2-amino-4(1H)-pyrimidinethione. In the second step, the N-benzyl-2-amino-4(1H)-pyrimidinethione is reacted with phenylmagnesium bromide to form this compound.
Scientific Research Applications
2-(benzylthio)-6-phenyl-4(1H)-pyrimidinethione has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, HIV, and Alzheimer's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In HIV research, this compound has been shown to inhibit the replication of the virus by inhibiting reverse transcriptase. In Alzheimer's disease research, this compound has been shown to inhibit the aggregation of beta-amyloid protein, which is a hallmark of the disease.
Properties
IUPAC Name |
2-benzylsulfanyl-6-phenyl-1H-pyrimidine-4-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2S2/c20-16-11-15(14-9-5-2-6-10-14)18-17(19-16)21-12-13-7-3-1-4-8-13/h1-11H,12H2,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPFGJDUYQUZZBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NC(=S)C=C(N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.